Cas no 2246913-21-1 (4,4,5,5-tetramethyl-2-(oxepan-4-ylidene)methyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(oxepan-4-ylidene)methyl-1,3,2-dioxaborolane
• CAS No: 2246913-21-1
• MF: C₁₃H₂₃BO₃
• MW: 238.130924463272
• CID: 5462778
• PubChem ID: 155822201
• Update Time: 2023-11-27

4,4,5,5-tetramethyl-2-(oxepan-4-ylidene)methyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-[(Z)-oxepan-4-ylidenemethyl]-1,3,2-dioxaborolane
• Z2327673011
• 4,4,5,5-tetramethyl-2-[(4z)-oxepan-4-ylidenemethyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[(oxepan-4-ylidene)methyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-{[(4Z)-oxepan-4-ylidene]methyl}-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(oxepan-4-ylidene)methyl-1,3,2-dioxaborolane

• Inchi： 1S/C13H23BO3/c1-12(2)13(3,4)17-14(16-12)10-11-6-5-8-15-9-7-11/h10H,5-9H2,1-4H3/b11-10-
• InChI Key： XDURUUIIAQVAMD-KHPPLWFESA-N
• SMILES： O1B(/C=C2\CCOCCC\2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 238.1740248 g/mol
• Monoisotopic Mass: 238.1740248 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.13
• Topological Polar Surface Area: 27.7